Cas no 2411333-89-4 (Methyl (E)-4-[[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]amino]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]amino]-4-oxobut-2-enoate
• CAS No: 2411333-89-4
• MF: C₁₅H₂₁N₃O₆S
• MW: 371.408742666245
• CID: 5358462
• Update Time: 2025-10-31

Methyl (E)-4-[[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]amino]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795121
• methyl (2E)-3-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}carbamoyl)prop-2-enoate
• Methyl (E)-4-[[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]amino]-4-oxobut-2-enoate

• Inchi： 1S/C15H21N3O6S/c1-10-15(11(2)24-17-10)25(21,22)18-8-6-12(7-9-18)16-13(19)4-5-14(20)23-3/h4-5,12H,6-9H2,1-3H3,(H,16,19)/b5-4+
• InChI Key： SVVGUEOFRUKRLX-SNAWJCMRSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCC(CC1)NC(/C=C/C(=O)OC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 622
• XLogP3: 0.3
• Topological Polar Surface Area: 127

Additional information on Methyl (E)-4-[[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]amino]-4-oxobut-2-enoate

Methyl (E)-4-[[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]amino]-4-oxobut-2-enoate (CAS No. 2411333-89-4): A Comprehensive Overview in Modern Chemical Biology

Methyl (E)-4-[[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]amino]-4-oxobut-2-enoate, identified by its CAS number 2411333-89-4, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including 3,5-dimethyl-1,2-oxazol and piperidin moieties, contributes to its unique chemical properties and biological activity.

The compound's structure is a testament to the sophistication of modern synthetic chemistry. The ester group at the end of the molecule (4-oxobut-2-enoate) and the amine functionality linked to a piperidine ring suggest a high degree of versatility in interactions with biological targets. Such structural features are often exploited in the design of molecules that can modulate biological pathways, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in molecules that incorporate oxazole and piperidine scaffolds due to their demonstrated efficacy in various pharmacological applications. The 3,5-dimethyl-substituted oxazole ring, in particular, has shown promise in enhancing binding affinity and selectivity towards certain biological targets. This modification is part of a broader trend in medicinal chemistry where fine-tuning of molecular structure can lead to significant improvements in drug-like properties.

The piperidine moiety is another key feature that contributes to the compound's potential biological activity. Piperidine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents. Their ability to interact with biological macromolecules such as enzymes and receptors makes them invaluable in the development of small-molecule drugs. The specific arrangement of atoms within the piperidine ring in Methyl (E)-4-[...], along with the attached sulfonyl group, likely influences its interactions with biological targets.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery. The sulfonyl group present in this compound is known to enhance solubility and metabolic stability, which are critical factors for drug efficacy. Furthermore, sulfonamides have been successfully incorporated into a variety of therapeutic agents targeting different disease mechanisms. The combination of these features makes Methyl (E)-4-[...] a compelling subject for further research.

The (E)-configuration of the butenoate moiety is also noteworthy. Stereochemistry plays a crucial role in determining the biological activity of molecules. The (E)-isomer often exhibits distinct properties compared to its (Z)-counterpart, which can be attributed to differences in spatial orientation and electronic distribution. This aspect underscores the importance of considering stereochemical aspects during drug design and development.

In the context of current research trends, Methyl (E)-4-[...] aligns well with efforts aimed at developing novel therapeutics with improved pharmacokinetic profiles. The compound's structure suggests potential for oral bioavailability and reduced toxicity, which are essential attributes for any successful drug candidate. Additionally, its complexity provides opportunities for further derivatization, allowing researchers to fine-tune its properties for specific applications.

The field of chemical biology continues to evolve rapidly, with new methodologies and technologies enabling more detailed exploration of molecular interactions. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are increasingly used to elucidate the structure-function relationships of complex molecules like Methyl (E)-4-[...]. These advancements provide valuable insights into how such compounds interact with biological targets and how their structures can be optimized for better efficacy.

One particularly exciting area of research is the use of computational tools to predict and design molecular structures with desired properties. Machine learning algorithms and artificial intelligence have revolutionized drug discovery by enabling high-throughput virtual screening and de novo design. Methyl (E)-4-[...] serves as an excellent example of how computational methods can be leveraged to identify promising candidates for further experimental validation.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying fundamental biological processes and developing new diagnostic assays. For instance, it could be used as an inhibitor or modulator in biochemical assays designed to investigate enzyme function or receptor activity.

In conclusion, Methyl (E)-4-[1-[(3,5-dimethyl